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Compound of Interest |

Compound Name: Fleroxacin
CAS No.: 79660-53-0; 79660-72-3
Cat. No.: B15563832
Get Quote
. J
Introduction

Fleroxacin is a third-generation synthetic fluoroquinolone antibiotic with a broad spectrum of
activity against both Gram-positive and Gram-negative bacteria.[1][2] Its mechanism of action
involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for
DNA replication, transcription, repair, and recombination.[2][3] Accurate and precise
guantification of Fleroxacin in pharmaceutical formulations and biological matrices is crucial for
quality control, pharmacokinetic studies, and stability testing. High-Performance Liquid
Chromatography (HPLC) is a widely used analytical technique for the determination of
Fleroxacin due to its high sensitivity, specificity, and reproducibility.[4][5][6] This application
note provides a detailed protocol for the HPLC analysis of Fleroxacin, including method
validation parameters and procedures for forced degradation studies.

Chemical Structure

o |[UPAC Name: 6,8-difluoro-1-(2-fluoroethyl)-7-(4-methylpiperazin-1-yl)-4-oxoquinoline-3-
carboxylic acid[1][3]
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e Molecular Formula: C17H1sF3N303[1]

e Molecular Weight: 369.34 g/mol [1]

Quantitative Data Summary

The following tables summarize the quantitative data from various validated HPLC methods for

the analysis of Fleroxacin.

Table 1: HPLC Method Parameters

Parameter Method 1 Method 2 Method 3
Agilent XDB-C18 (250 ]
Column YMC pack ODS-AQ Supelco LC Hisep
X 4.6 mm, 5 um)
Acetonitrile:Water:Trie Acetonitrile:Water:Trie
) Acetonitrile:0.1 M ]
_ thylamine (50:50:0.5 _ thylamine (15:85:0.5
Mobile Phase ) Ammonium Formate )
viviv), pH 6.30 with viviv), pH 6.85 with
(pH 4.2) (18:82 viV)[7]
H3POa4[4] H3POa4[4]
Flow Rate Not Specified 1.0 mL/min[7] Not Specified
Detection UV at 280 nm[4] UV at 286 nm[7] UV at 280 nm[4]
Temperature Ambient Ambient Ambient
Table 2: Method Validation Data
© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Fleroxacin
https://pubchem.ncbi.nlm.nih.gov/compound/Fleroxacin
https://www.benchchem.com/product/b15563832/docs?utm_src=pdf-body#application-note-high-performance-liquid-chromatography-hplc-analysis-of-fleroxacin
https://pubmed.ncbi.nlm.nih.gov/15141466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3666016/
https://pubmed.ncbi.nlm.nih.gov/15141466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3666016/
https://pubmed.ncbi.nlm.nih.gov/15141466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3666016/
https://pubmed.ncbi.nlm.nih.gov/15141466/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Parameter Method 1 Method 2 Method 3

) ) 0.01 - 2.0 mg/L (in
Linearity Range 0.01 - 1.30 pg/mL[4] 0.2 - 20.0 pg/mL[8]

serum)[9]
Correlation Coefficient
) Not Specified 1[8] Not Specified
LOD 4.8 ng/mL[4] 0.059 ug[8] 1 ng/mL (in serum)[9]
LOQ Not Specified 0.197 ug[8] Not Specified
Recovery 98 - 101%[4] 99.92 - 102.0%[8] Not Specified
Precision (%RSD) Not Specified < 2.0%][8] Not Specified

Experimental Protocols

Protocol 1: Standard and Sample Preparation for Pharmaceutical Dosage Forms (Tablets)
» Standard Stock Solution Preparation:

o Accurately weigh 10 mg of Fleroxacin reference standard and transfer it to a 100 mL
volumetric flask.

o Dissolve in the mobile phase and make up the volume to the mark. This yields a stock
solution of 100 pg/mL.

o Further dilute the stock solution with the mobile phase to prepare working standard
solutions of desired concentrations.

e Sample Preparation:
o Weigh and finely powder 20 Fleroxacin tablets.

o Accurately weigh a portion of the powder equivalent to 10 mg of Fleroxacin and transfer it
to a 100 mL volumetric flask.

o Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to ensure
complete dissolution.
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o Make up the volume to 100 mL with the mobile phase and mix well.

o Filter the solution through a 0.45 um syringe filter before injecting into the HPLC system.
Protocol 2: HPLC Analysis
o System Equilibration:

o Set up the HPLC system with the chosen column and mobile phase (refer to Table 1).

o Equilibrate the column with the mobile phase at the specified flow rate for at least 30
minutes or until a stable baseline is achieved.

e Injection:
o Inject 20 L of the filtered sample and standard solutions into the HPLC system.
o Data Acquisition and Analysis:
o Monitor the chromatogram at the specified UV wavelength.
o lIdentify the Fleroxacin peak by comparing the retention time with that of the standard.

o Calculate the concentration of Fleroxacin in the sample by comparing the peak area with
the calibration curve generated from the standard solutions.

Protocol 3: Forced Degradation Studies

Forced degradation studies are essential to evaluate the stability-indicating properties of the
analytical method.[10]

e Acid Hydrolysis:
o Dissolve Fleroxacin in 0.1 M HCI.[10]
o Heat the solution at 60-80°C for a specified period (e.g., 2-24 hours).[10]

o Cool, neutralize, and dilute to a suitable concentration with the mobile phase before HPLC
analysis.[10]
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o Base Hydrolysis:
o Dissolve Fleroxacin in 0.1 M NaOH.[10]
o Heat the solution at 60-80°C for a specified period.[10]

o Cool, neutralize, and dilute to a suitable concentration with the mobile phase before HPLC
analysis.[10]

o Oxidative Degradation:

o Dissolve Fleroxacin in a solution of hydrogen peroxide (e.g., 3-30% H20:2).[10]

o Keep the solution at room temperature for a specified period.[10]

o Dilute to a suitable concentration with the mobile phase before HPLC analysis.[10]
e Thermal Degradation:

o Expose solid Fleroxacin powder to dry heat (e.g., 60-80°C) in an oven for a specified
period.[10]

o Dissolve the stressed powder in the mobile phase for HPLC analysis.[10]
e Photodegradation:

o Expose a solution of Fleroxacin to light providing an overall illumination of not less than
1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt
hours/square meter.[10]

o Analyze the solution by HPLC. A control sample should be kept in the dark under the
same conditions.[10] The primary photodegradation pathways include the oxidative ring
opening of the N-methyl piperazine ring and defluorination reactions.[11][12]

Visualizations
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Caption: Workflow for the HPLC analysis of Fleroxacin.
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Caption: Forced degradation study workflow for Fleroxacin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Fleroxacin | C17H18F3N303 | CID 3357 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Fleroxacin - Wikipedia [en.wikipedia.org]

¢ 3. medkoo.com [medkoo.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15563832/docs?utm_src=pdf-body-img#application-note-high-performance-liquid-chromatography-hplc-analysis-of-fleroxacin
https://www.benchchem.com/product/b15563832/docs?utm_src=pdf-body#application-note-high-performance-liquid-chromatography-hplc-analysis-of-fleroxacin
https://www.benchchem.com/product/b15563832?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Fleroxacin
https://en.wikipedia.org/wiki/Fleroxacin
https://www.medkoo.com/products/7729
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

4. Validation of an HPLC method for the determination of fleroxacin and its photo-
degradation products in pharmaceutical forms - PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]
6. researchgate.net [researchgate.net]

7. Photodegradation of Fleroxacin Injection: Il. Kinetics and Toxicological Evaluation - PMC
[pmc.ncbi.nlm.nih.gov]

8. LC-DAD Determination of Fleroxacin in Bulk and Pharmaceutical Dosage Forms |
Semantic Scholar [semanticscholar.org]

9. researchgate.net [researchgate.net]
10. benchchem.com [benchchem.com]

11. Photodegradation of fleroxacin by g-C3N4/PPy/Ag and HPLC-MS/MS analysis of
degradation pathways - RSC Advances (RSC Publishing) [pubs.rsc.org]

12. pubs.rsc.org [pubs.rsc.org]

To cite this document: BenchChem. [Application Note: High-Performance Liquid
Chromatography (HPLC) Analysis of Fleroxacin]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15563832/docs#application-note-high-
performance-liquid-chromatography-hplc-analysis-of-fleroxacin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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